Cas no 16826-11-2 (DL-alpha-Tocopherol)

• Product Name: DL-alpha-Tocopherol
• CAS No: 16826-11-2
• MF: C₂₉H₅₀O₂
• MW: 430.706109523773
• CID: 2355139
• Update Time: 2023-08-07

DL-alpha-Tocopherol Chemical and Physical Properties

Names and Identifiers

• DL-ALPHA-TOCOPHEROL
• VITAMIN E
• alpha-tochopherol
• all-rac-alpha-Tocopherol
• (+-)-alpha-Tocopherol
• Ephanyl
• Phytogermine
• GVJHHUAWPYXKBD-UHFFFAOYSA-N
• .alpha.-Tocopherol
• d-.alpha.-Tocopherol
• Evitaminum
• W
• DL-alpha-Tocopherol

• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3
• InChI Key： GVJHHUAWPYXKBD-UHFFFAOYSA-N
• SMILES： O1C2C(C)=C(C)C(=C(C)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 503
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.93
• Melting Point: 2.5-3.5℃
• Boiling Point: 200-220℃ (0.07501 mmHg)
• Flash Point: 253 °C
• Refractive Index: n20/D 1.505(lit.)
• Specific Rotation: 24 º (c=2, in isooctane 25 ºC)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols